Cas no 148638-08-8 (Bicyclo[2.2.1]heptane-1-carbonitrile,2-hydroxy-6-methyl-, (2-exo,6-endo)- (9CI))

• Product Name: Bicyclo[2.2.1]heptane-1-carbonitrile,2-hydroxy-6-methyl-, (2-exo,6-endo)- (9CI)
• CAS No: 148638-08-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 100449
• Update Time: 2022-09-22

Bicyclo[2.2.1]heptane-1-carbonitrile,2-hydroxy-6-methyl-, (2-exo,6-endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carbonitrile,2-hydroxy-6-methyl-, (2-exo,6-endo)- (9CI)
• Bicyclo[2.2.1]heptane-1-carbonitrile, 2-hydroxy-6-methyl-, (2-exo,6-endo)- (9CI)

• Inchi： 1S/C9H13NO/c1-6-2-7-3-8(11)9(6,4-7)5-10/h6-8,11H,2-4H2,1H3/t6-,7-,8-,9-/m0/s1
• InChI Key： CEYCREVGOPJGNM-JBDRJPRFSA-N
• SMILES： [C@]12([H])C[C@](C#N)([C@@H](C)C1)[C@@H](O)C2

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2